Cas no 1261906-86-8 (2-Methyl-3-(3,4-methylenedioxyphenyl)benzoic acid)

• Product Name: 2-Methyl-3-(3,4-methylenedioxyphenyl)benzoic acid
• CAS No: 1261906-86-8
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• MDL: MFCD18320297
• CID: 5216770
• Update Time: 2026-03-06

2-Methyl-3-(3,4-methylenedioxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(3,4-methylenedioxyphenyl)benzoic acid

• MDL： MFCD18320297
• Inchi： 1S/C15H12O4/c1-9-11(3-2-4-12(9)15(16)17)10-5-6-13-14(7-10)19-8-18-13/h2-7H,8H2,1H3,(H,16,17)
• InChI Key： YWLBWDLFWDAQSI-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 256.074
• Monoisotopic Mass: 256.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8

Additional information on 2-Methyl-3-(3,4-methylenedioxyphenyl)benzoic acid

Comprehensive Overview of 2-Methyl-3-(3,4-methylenedioxyphenyl)benzoic acid (CAS No. 1261906-86-8)

2-Methyl-3-(3,4-methylenedioxyphenyl)benzoic acid (CAS No. 1261906-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative is characterized by its unique structural features, including a methylenedioxyphenyl moiety, which contributes to its potential biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel enzyme inhibitors and anti-inflammatory agents.

The compound's molecular structure, featuring a methyl group at the 2-position and a 3,4-methylenedioxyphenyl substituent at the 3-position of the benzoic acid core, makes it a valuable intermediate in synthetic chemistry. Its CAS number 1261906-86-8 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Recent studies highlight its role in modulating cellular signaling pathways, aligning with the growing interest in targeted therapies for metabolic disorders.

In the context of green chemistry, 2-Methyl-3-(3,4-methylenedioxyphenyl)benzoic acid has been investigated for its potential as a biodegradable scaffold. This aligns with global trends toward sustainable drug development, where researchers prioritize compounds with minimal environmental impact. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP).

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-Methyl-3-(3,4-methylenedioxyphenyl)benzoic acid?" Current literature describes multi-step protocols involving Pd-catalyzed cross-coupling and ester hydrolysis, with yields optimized through microwave-assisted synthesis. Another trending topic is its potential role in neuroprotective formulations, driven by the rising prevalence of neurodegenerative diseases and the demand for innovative treatments.

The pharmacokinetic properties of CAS 1261906-86-8 are under active investigation, particularly its bioavailability and metabolic stability. These studies are critical for understanding its therapeutic potential and optimizing drug delivery systems. Additionally, its crystal structure has been resolved via X-ray diffraction, providing insights into intermolecular interactions that could influence formulation design.

From an industrial perspective, scalability remains a key challenge. However, advances in continuous flow chemistry offer promising solutions to produce 2-Methyl-3-(3,4-methylenedioxyphenyl)benzoic acid at commercial scales. The compound's compatibility with high-throughput screening platforms further enhances its appeal in precision medicine initiatives, where rapid candidate evaluation is essential.

In summary, 2-Methyl-3-(3,4-methylenedioxyphenyl)benzoic acid (CAS No. 1261906-86-8) represents a versatile chemical entity with broad applicability in life sciences. Its integration into cutting-edge research underscores its relevance in addressing contemporary health and environmental challenges, while ongoing innovations in synthesis and characterization continue to expand its utility.